Cas no 1220019-68-0 (Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride)

• Product Name: Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride
• CAS No: 1220019-68-0
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 4687813
• Update Time: 2025-06-12

Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[(3-piperidinylmethoxy)methyl]benzoate hydrochloride
• Methyl 2-[(3-piperidinylmethoxy)methyl]benzoatehydrochloride
• methyl 2-[(piperidin-3-ylmethoxy)methyl]benzoate hydrochloride
• Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride

• Inchi： 1S/C15H21NO3.ClH/c1-18-15(17)14-7-3-2-6-13(14)11-19-10-12-5-4-8-16-9-12;/h2-3,6-7,12,16H,4-5,8-11H2,1H3;1H
• InChI Key： PTLUBJYPHAMYGU-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1C(=O)OC)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 283
• Topological Polar Surface Area: 47.6

Additional information on Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride

Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride: A Comprehensive Overview

Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride, a compound with the CAS number 1220019-68-0, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The detailed exploration of its chemical properties, pharmacological effects, and emerging research findings provides a comprehensive understanding of its significance in modern medicine.

The molecular structure of Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride is intricate, featuring a benzoate core substituted with a 3-piperidinylmethoxy group and an additional methyl group. This configuration contributes to its unique chemical behavior and biological activity. The presence of the piperidine ring is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, often associated with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing piperidine moieties. Research has demonstrated that piperidine derivatives can exhibit a wide range of biological activities, including antipsychotic, antihistaminic, and anti-inflammatory effects. The specific substitution pattern in Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride is its potential role in the development of new drugs targeting neurological disorders. Studies have shown that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels, potentially modulating neuronal activity. The benzoate moiety, known for its stability and lipophilicity, enhances the compound's ability to cross the blood-brain barrier, which is crucial for central nervous system (CNS) drug delivery.

Moreover, the hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating formulation into various pharmaceutical dosage forms. This enhanced solubility is particularly important for oral and injectable medications, where bioavailability is a critical factor. The combination of these properties makes Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride an attractive candidate for further preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride with biological targets with greater accuracy. These computational studies have provided valuable insights into the compound's mechanism of action and have helped identify potential lead structures for drug development. By leveraging these technologies, scientists can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

The synthesis of Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis have been employed to achieve high selectivity and efficiency in the synthesis process.

As research continues to uncover new therapeutic applications for Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride, collaboration between academic institutions and pharmaceutical companies becomes increasingly important. Such partnerships can facilitate the translation of laboratory findings into clinical trials and ultimately into marketable drugs. The interdisciplinary nature of this research underscores the need for a collaborative approach to maximize the potential benefits of this compound.

In conclusion, Methyl 2-(3-piperidinylmethoxy)methylbenzoatehydrochloride (CAS no: 1220019-68-0) represents a promising area of research in pharmaceutical chemistry. Its unique molecular structure, combined with its potential biological activities, makes it an attractive candidate for further investigation. As advancements in synthetic chemistry and computational modeling continue to evolve, the future prospects for this compound are bright. By fostering collaboration and leveraging cutting-edge technologies, researchers can unlock new therapeutic possibilities and improve patient outcomes worldwide.